N-({[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]amino}carbonothioyl)acetamide
Overview
Description
N-({[4-(4-butyryl-1-piperazinyl)-3-chlorophenyl]amino}carbonothioyl)acetamide, commonly known as BCT-197, is a small molecule inhibitor that has shown promising results in various preclinical studies. It has been found to have potential therapeutic applications in the treatment of several diseases, including cancer, inflammation, and fibrosis.
Mechanism of Action
BCT-197 exerts its therapeutic effects by inhibiting the activity of the enzyme lysyl oxidase-like 2 (LOXL2). LOXL2 is known to play a critical role in the development and progression of cancer, inflammation, and fibrosis. BCT-197 binds to the active site of LOXL2 and prevents its activity, leading to a reduction in the growth and proliferation of cancer cells and a decrease in inflammation and fibrosis.
Biochemical and Physiological Effects
BCT-197 has been found to have several biochemical and physiological effects. In preclinical studies, BCT-197 has been shown to reduce the expression of several genes involved in cancer cell growth and proliferation. BCT-197 has also been found to decrease the levels of pro-inflammatory cytokines and reduce the deposition of extracellular matrix proteins in fibrotic tissues. Additionally, BCT-197 has been shown to improve cognitive function and reduce neuronal damage in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
BCT-197 has several advantages for lab experiments. It is a small molecule inhibitor that can be easily synthesized and has high purity. BCT-197 has also been found to have good bioavailability and pharmacokinetic properties, making it a suitable candidate for in vivo studies. However, one limitation of BCT-197 is that it has not yet been tested in clinical trials, and its safety and efficacy in humans are unknown.
Future Directions
There are several future directions for the research and development of BCT-197. One potential direction is to investigate its therapeutic potential in combination with other drugs for the treatment of cancer, inflammation, and fibrosis. Another direction is to study the safety and efficacy of BCT-197 in clinical trials. Additionally, further research is needed to understand the molecular mechanisms underlying the neuroprotective effects of BCT-197 and its potential therapeutic applications in neurodegenerative diseases.
Scientific Research Applications
BCT-197 has been extensively studied for its therapeutic potential in various diseases. It has been found to have anti-cancer properties by inhibiting the growth and proliferation of cancer cells. BCT-197 has also shown promising results in reducing inflammation and fibrosis in preclinical studies. In addition, BCT-197 has been found to have a neuroprotective effect, making it a potential therapeutic agent for neurodegenerative diseases.
Properties
IUPAC Name |
N-[[4-(4-butanoylpiperazin-1-yl)-3-chlorophenyl]carbamothioyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23ClN4O2S/c1-3-4-16(24)22-9-7-21(8-10-22)15-6-5-13(11-14(15)18)20-17(25)19-12(2)23/h5-6,11H,3-4,7-10H2,1-2H3,(H2,19,20,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWFWKOPQFRHHSU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)N1CCN(CC1)C2=C(C=C(C=C2)NC(=S)NC(=O)C)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23ClN4O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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